Cas no 82771-67-3 (Isoquinoline, 5,6,7,8-tetrachloro-1,2,3,4-tetrahydro-)

Isoquinoline, 5,6,7,8-tetrachloro-1,2,3,4-tetrahydro- structure
82771-67-3 structure
Product Name:Isoquinoline, 5,6,7,8-tetrachloro-1,2,3,4-tetrahydro-
CAS No:82771-67-3
MF:C9H7Cl4N
MW:270.970578432083
CID:682632
PubChem ID:12595087
Update Time:2025-04-19

Isoquinoline, 5,6,7,8-tetrachloro-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 5,6,7,8-tetrachloro-1,2,3,4-tetrahydro-
    • 5,6,7,8-tetrachloro-1,2,3,4-tetrahydroisoquinoline
    • BDBM50029101
    • DTXSID10503779
    • CHEMBL149816
    • 82771-67-3
    • 5,6,7,8-Tetrachloro-1,2,3,4-tetrahydro-isoquinoline
    • Inchi: 1S/C9H7Cl4N/c10-6-4-1-2-14-3-5(4)7(11)9(13)8(6)12/h14H,1-3H2
    • InChI Key: BUKGFYLSZBAHLX-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=C(C2CNCCC=21)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 270.930310g/mol
  • Monoisotopic Mass: 268.933260g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 12Ų
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